Cas no 70192-58-4 (Benzoic acid, 3-methyl-, 2-hydroxyethyl ester)

Benzoic acid, 3-methyl-, 2-hydroxyethyl ester structure
70192-58-4 structure
Product Name:Benzoic acid, 3-methyl-, 2-hydroxyethyl ester
CAS No:70192-58-4
MF:C10H12O3
MW:180.200483322144
CID:1741743
Update Time:2024-11-27

Benzoic acid, 3-methyl-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methyl-, 2-hydroxyethyl ester
    • Inchi: 1S/C10H12O3/c1-8-3-2-4-9(7-8)10(12)13-6-5-11/h2-4,7,11H,5-6H2,1H3
    • InChI Key: NEKGHNXKFVBGAV-UHFFFAOYSA-N
    • SMILES: C(OCCO)(=O)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 180.07866

Experimental Properties

  • Density: 1.143±0.06 g/cm3(Predicted)
  • Boiling Point: 313.4±25.0 °C(Predicted)
  • PSA: 46.53
  • pka: 13.85±0.10(Predicted)
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